Cas no 936901-88-1 (1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1h-benzimidazole)

1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-benzimidazole is a boronic ester derivative of benzimidazole, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate group enhances its stability and solubility, facilitating handling and storage under ambient conditions. This compound is particularly valuable in pharmaceutical and materials science research, where it serves as a versatile building block for constructing complex heterocyclic frameworks. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a reliable choice for synthesizing functionalized benzimidazole derivatives, which are pivotal in drug discovery and advanced material development.

1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1h-benzimidazole structure

936901-88-1 structure

Product Name:1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1h-benzimidazole

CAS No:936901-88-1

MF:C₂₀H₂₃BN₂O₂

MW:334.219825029373

CID:4823698

PubChem ID:59133014

Update Time:2026-02-27

1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1h-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 1-methyl-2-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1h-benzimidazole
- (1-Methyl-2-phenyl-1h-benzo[d]imidazol-5-yl)boronic acid pinacol ester
- 1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole
- 1-methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzimidazole
- 936901-88-1
- 1-methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
- MFCD28718442
- SCHEMBL593916
- 1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-benzimidazole
- A1-26373
- DB-191221
- PMMFWPYLZARBHU-UHFFFAOYSA-N
- 1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1h-benzimidazole
- Inchi： 1S/C20H23BN2O2/c1-19(2)20(3,4)25-21(24-19)15-11-12-17-16(13-15)22-18(23(17)5)14-9-7-6-8-10-14/h6-13H,1-5H3
- InChI Key： PMMFWPYLZARBHU-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC3=C(C=2)N=C(C2C=CC=CC=2)N3C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 334.1852581g/mol
Monoisotopic Mass: 334.1852581g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 476
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3

1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1h-benzimidazole Pricemore >>

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Alichem	A069005461-1g	(1-Methyl-2-phenyl-1h-benzo[d]imidazol-5-yl)boronic acid pinacol ester	936901-88-1	95%	1g	$803.88	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1749755-1g	1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-benzo[d]imidazole	936901-88-1	98%	1g	￥8431.00	2024-04-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X197194A-250mg	1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1h-benzimidazole	936901-88-1	0.98	250mg	¥4154.4	2024-07-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X197194A-100mg	1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1h-benzimidazole	936901-88-1	0.98	100mg	¥2595.6	2024-07-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X197194A-1g	1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1h-benzimidazole	936901-88-1	0.98	1g	¥10800.0	2024-07-24
abcr	AB601616-250mg	1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole; .	936901-88-1		250mg	€588.70	2025-04-15
abcr	AB601616-1g	1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole; .	936901-88-1		1g	€1426.30	2025-04-15
Ambeed	A673675-100mg	1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole	936901-88-1	98%	100mg	$240.0	2025-04-15
Ambeed	A673675-250mg	1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole	936901-88-1	98%	250mg	$387.0	2025-04-15
Ambeed	A673675-1g	1-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole	936901-88-1	98%	1g	$1005.0	2025-04-15